Cas no 167171-03-1 (Oxazole,2-[2-(diphenylphosphino)phenyl]-4,5-dihydro-4-phenyl-, (4R)-)

The compound Oxazole,2-[2-(diphenylphosphino)phenyl]-4,5-dihydro-4-phenyl-, (4R)- is a chiral oxazole derivative featuring a diphenylphosphino substituent, which enhances its utility in asymmetric catalysis and coordination chemistry. The (4R)-configuration ensures enantioselective performance in synthetic applications, particularly in transition-metal-catalyzed reactions. Its rigid oxazole backbone and phosphine moiety contribute to stability and ligand efficiency, making it valuable for forming metal complexes with high stereocontrol. This compound is well-suited for cross-coupling, hydrogenation, and other stereospecific transformations, offering precise control over reaction outcomes. Its structural features also promote recyclability and reduced catalyst loading in industrial processes.
Oxazole,2-[2-(diphenylphosphino)phenyl]-4,5-dihydro-4-phenyl-, (4R)- structure
167171-03-1 structure
Product name:Oxazole,2-[2-(diphenylphosphino)phenyl]-4,5-dihydro-4-phenyl-, (4R)-
CAS No:167171-03-1
MF:C27H22NOP
MW:407.44348
MDL:MFCD01863025
CID:110878
PubChem ID:9822657

Oxazole,2-[2-(diphenylphosphino)phenyl]-4,5-dihydro-4-phenyl-, (4R)- Chemical and Physical Properties

Names and Identifiers

    • Oxazole,2-[2-(diphenylphosphino)phenyl]-4,5-dihydro-4-phenyl-, (4R)-
    • (4R)-2-[2-(diphenylphosphanyl)phenyl]-4-phenyl-4,5-dihydro-1,3-oxazole
    • (R)-(-)-2-[2-(Diphenylphosphino)phenyl]-4-phenyl-2-oxazoline
    • diphenyl-[2-[(4R)-4-phenyl-4,5-dihydro-1,3-oxazol-2-yl]phenyl]phosphane
    • (4R)-2-[2-(Diphenylphosphino)phenyl]-4,5-dihydro-4-phenyloxazole
    • (R)-(?)-2-[2-(Diphenylphosphino)phenyl]-4-phenyl-2-oxazoline
    • R(-)-2-(2-(DIPHENYLPHOSPHINO)PHENYL)-
    • (R)-2-(2-(Diphenylphosphino)phenyl)-4-phenyl-4,5-dihydrooxazole
    • (4R)-2-[2-(diphenylphosphino)phenyl]-4,5-dihydro-4-phenyl-Oxazole
    • Oxazole, 2-[2-(diphenylphosphino)phenyl]-4,5-dihydro-4-phenyl-, (4R)-
    • J-010342
    • CS-0086116
    • DTXSID20431352
    • (R)-(-)-2-[2-(Diphenylphosphino)phenyl]-4-phenyl-2-oxazoline, >=97.0% (31P-NMR)
    • (R)-2-(2-(Diphenylphosphino)phenyl)-4,5-dihydro-4-phenyloxazole
    • (R)-Ph-Phox
    • AS-72611
    • AKOS025294683
    • D74609
    • 167171-03-1
    • MFCD01863025
    • A926741
    • EX-A7846X
    • SCHEMBL2367533
    • (R)-(-)-2-[2-(Diphenylphosphino)phenyl]-4-phenyl-2-oxazoline >=97.0% (31P-NMR)
    • DB-235145
    • (4R)-2-[2-(diphenylphosphino)phenyl]-4-phenyl-4,5-dihydro-1,3-oxazole
    • MDL： MFCD01863025
    • Inchi： InChI=1S/C27H22NOP/c1-4-12-21(13-5-1)25-20-29-27(28-25)24-18-10-11-19-26(24)30(22-14-6-2-7-15-22)23-16-8-3-9-17-23/h1-19,25H,20H2/t25-/m0/s1
    • InChI Key： OKUTYUNUKKPYJS-VWLOTQADSA-N
    • SMILES： C1(C2=CC=CC=C2P(C3=CC=CC=C3)C4=CC=CC=C4)=N[C@H](C5=CC=CC=C5)CO1

Computed Properties

  • Exact Mass: 407.143901323g/mol
  • Monoisotopic Mass: 407.143901323g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 5
  • Complexity: 541
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.8
  • Topological Polar Surface Area: 21.6Ų

Experimental Properties

  • Boiling Point: 555.707°C at 760 mmHg

Oxazole,2-[2-(diphenylphosphino)phenyl]-4,5-dihydro-4-phenyl-, (4R)- Security Information

Oxazole,2-[2-(diphenylphosphino)phenyl]-4,5-dihydro-4-phenyl-, (4R)- Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
D626137-100mg
Oxazole,2-[2-(diphenylphosphino)phenyl]-4,5-dihydro-4-phenyl-, (4R)-
 167171-03-1 97%
100mg
 $150 2024-05-23
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
R853896-100mg
(4R)-2-[2-(Diphenylphosphino)phenyl]-4,5-dihydro-4-phenyloxazole
 167171-03-1 ≥98%,≥99% e.e.
100mg
 ￥288.00 2022-09-28
Ambeed
A261248-100mg
(R)-2-(2-(Diphenylphosphino)phenyl)-4-phenyl-4,5-dihydrooxazole
 167171-03-1 98% 99%ee
100mg
 $25.0 2025-02-20
Ambeed
A261248-1g
(R)-2-(2-(Diphenylphosphino)phenyl)-4-phenyl-4,5-dihydrooxazole
 167171-03-1 98% 99%ee
1g
 $177.0 2025-02-20
Ambeed
A261248-5g
(R)-2-(2-(Diphenylphosphino)phenyl)-4-phenyl-4,5-dihydrooxazole
 167171-03-1 98% 99%ee
5g
 $884.0 2025-02-20
abcr
AB569678-250mg
(R)-2-(2-(Diphenylphosphino)phenyl)-4,5-dihydro-4-phenyloxazole; .
 167171-03-1
250mg
 €154.90 2025-02-13
eNovation Chemicals LLC
Y1290029-100mg
Oxazole, 2-[2-(diphenylphosphino)phenyl]-4,5-dihydro-4-phenyl-, (4R)-
 167171-03-1 97%
100mg
 $70 2025-02-26
A2B Chem LLC
AA89456-100mg
Oxazole, 2-[2-(diphenylphosphino)phenyl]-4,5-dihydro-4-phenyl-, (4R)-
 167171-03-1 98% 99%ee
100mg
 $19.00 2024-04-20
abcr
AB569678-1g
(R)-2-(2-(Diphenylphosphino)phenyl)-4,5-dihydro-4-phenyloxazole; .
 167171-03-1
1g
 €327.70 2025-02-13
1PlusChem
1P001XN4-100mg
Oxazole, 2-[2-(diphenylphosphino)phenyl]-4,5-dihydro-4-phenyl-, (4R)-
 167171-03-1 98% 99%ee
100mg
 $20.00 2024-06-19

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Amadis Chemical Company Limited
(CAS:167171-03-1)Oxazole,2-[2-(diphenylphosphino)phenyl]-4,5-dihydro-4-phenyl-, (4R)-
A926741
Purity:99%/99%
Quantity:1g/5g
Price ($):159.0/796.0